Cas no 825623-08-3 (2-Naphthalenecarboxylic acid, (1R)-9-hydroxy-1-nonyldecyl ester)

• Product name: 2-Naphthalenecarboxylic acid, (1R)-9-hydroxy-1-nonyldecyl ester
• CAS No: 825623-08-3
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 688611
• PubChem ID: 71418191

2-Naphthalenecarboxylic acid, (1R)-9-hydroxy-1-nonyldecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, (1R)-9-hydroxy-1-nonyldecyl ester
• [(10R)-2-hydroxynonadecan-10-yl] naphthalene-2-carboxylate
• 825623-08-3
• DTXSID80837513
• (10R)-2-HYDROXYNONADECAN-10-YL NAPHTHALENE-2-CARBOXYLATE

• Inchi： InChI=1S/C30H46O3/c1-3-4-5-6-7-10-13-20-29(21-14-11-8-9-12-17-25(2)31)33-30(32)28-23-22-26-18-15-16-19-27(26)24-28/h15-16,18-19,22-25,29,31H,3-14,17,20-21H2,1-2H3/t25?,29-/m1/s1
• InChI Key： VRCODIHVOHIJFM-SNSSHHSLSA-N
• SMILES： CCCCCCCCCC(CCCCCCCC(C)O)OC(=O)C1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 454.34469533g/mol
• Monoisotopic Mass: 454.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 10.4